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Compound of Interest

Compound Name: (Rac)-NNC 55-0396

Cat. No.: B8082289 Get Quote

Technical Support Center: (Rac)-NNC 55-0396
Welcome to the technical support center for (Rac)-NNC 55-0396. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility of (Rac)-NNC 55-0396 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of (Rac)-NNC 55-0396 in aqueous solutions?

A1: The dihydrochloride salt of (Rac)-NNC 55-0396 is soluble in water.[1][2] Different suppliers

report slightly different maximum concentrations, with values cited up to 25 mM[1] or ≥ 50

mg/mL.[3] Solubility can be influenced by the specific batch, purity, and degree of hydration.

Q2: In which organic solvents can I dissolve (Rac)-NNC 55-0396?

A2: (Rac)-NNC 55-0396 is soluble in several organic solvents, which can be used to prepare

stock solutions. These include DMSO, with reported solubilities of up to 100 mg/mL, and

ethanol at 30 mg/mL.[3][4]

Q3: Is the provided (Rac)-NNC 55-0396 a salt or a free base?

A3: (Rac)-NNC 55-0396 is typically supplied as a dihydrochloride salt (C₃₀H₃₈FN₃O₂ · 2HCl).[1]

[5] This salt form generally enhances its solubility in aqueous solutions compared to the free

base. The molecular weight of the dihydrochloride salt is approximately 564.57 g/mol .[1][5]
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Q4: How should I store stock solutions of (Rac)-NNC 55-0396?

A4: For long-term storage, it is recommended to store stock solutions at -20°C or -80°C. One

supplier suggests that at -80°C, the stock solution is stable for 6 months, while at -20°C, it is

stable for one month.[3] To ensure the integrity of the compound, it is best to prepare single-

use aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
Issue 1: I am having trouble dissolving (Rac)-NNC 55-0396 directly in my aqueous buffer.

Solution: It is a common and recommended practice to first prepare a concentrated stock

solution in an organic solvent like DMSO and then dilute this stock solution into your

aqueous experimental buffer. This approach helps to avoid solubility issues that can arise

from direct dissolution in a buffered solution.

Issue 2: My (Rac)-NNC 55-0396 solution in DMSO appears cloudy or has precipitates.

Solution 1: Use fresh, high-quality DMSO. DMSO is hygroscopic, meaning it readily absorbs

moisture from the air. Water-logged DMSO can significantly reduce the solubility of many

compounds.[3] Always use newly opened or properly stored anhydrous DMSO.

Solution 2: Gentle warming and sonication. To aid dissolution, you can gently warm the

solution (e.g., in a 37°C water bath) and use an ultrasonic bath.[3] Be cautious with warming,

as excessive heat can degrade the compound.

Issue 3: After diluting my DMSO stock solution into an aqueous buffer, a precipitate forms.

Solution 1: Decrease the final concentration. The final concentration of (Rac)-NNC 55-0396
in your aqueous solution may be exceeding its solubility limit in that specific medium. Try

preparing a more dilute solution.

Solution 2: Optimize the dilution process. Add the DMSO stock solution to the aqueous buffer

dropwise while vortexing or stirring. This gradual addition can help prevent localized high

concentrations that may lead to precipitation.
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Solution 3: Use a co-solvent system. For in vivo or certain in vitro experiments, a co-solvent

system may be necessary. One such formulation involves a mixture of DMSO, PEG300,

Tween-80, and saline.[3]

Issue 4: The pH of my final aqueous solution has changed after adding the compound.

Solution: As (Rac)-NNC 55-0396 is a dihydrochloride salt, dissolving it in an unbuffered

aqueous solution can lower the pH. It is crucial to use a well-buffered physiological solution

(e.g., PBS, HEPES) to maintain a stable pH for your experiment. In some protocols, the pH

of the final solution is adjusted to 7.4.[6]

Data Presentation
Table 1: Solubility of (Rac)-NNC 55-0396 in Various Solvents

Solvent
Reported
Concentration

Molar
Concentration
(approx.)

Notes

Water up to 25 mM[1] 25 mM Dihydrochloride salt

Water ≥ 50 mg/mL[3] ≥ 88.56 mM Saturation unknown

DMSO 100 mg/mL[3] 177.13 mM
May require

ultrasonication

DMSO ≥ 50 mg/mL[7] ≥ 88.56 mM Saturation unknown

DMSO 30 mg/mL[4] 53.14 mM

Ethanol 30 mg/mL[4] 53.14 mM

Ethanol:PBS (pH 7.2)

(1:3)
0.25 mg/mL[4] 0.44 mM Co-solvent system

Note: The molecular weight of (Rac)-NNC 55-0396 dihydrochloride (564.57 g/mol ) was used

for molar concentration calculations.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

Weigh out 5.65 mg of (Rac)-NNC 55-0396 dihydrochloride.

Add 1 mL of sterile, purified water.

Vortex thoroughly to dissolve. If needed, gently warm the solution or use an ultrasonic bath

to aid dissolution.

Once fully dissolved, sterilize the solution by passing it through a 0.22 µm filter.[3]

Store in single-use aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 100 mM DMSO Stock Solution

Weigh out 56.46 mg of (Rac)-NNC 55-0396 dihydrochloride.

Add 1 mL of fresh, anhydrous DMSO.

Vortex the solution. Use of an ultrasonic bath is recommended to ensure complete

dissolution.[3]

Store in small, tightly sealed aliquots at -20°C or -80°C to minimize exposure to moisture.

Protocol 3: Preparation of a Working Solution in Aqueous Buffer from a DMSO Stock

Thaw a frozen aliquot of the 100 mM DMSO stock solution of (Rac)-NNC 55-0396.

Determine the volume of stock solution needed to achieve the desired final concentration in

your aqueous buffer. Ensure the final DMSO concentration is compatible with your

experimental system (typically ≤ 0.1%).

While vortexing your aqueous buffer, add the calculated volume of the DMSO stock solution

dropwise.

Continue to vortex for a short period to ensure homogeneity.

Use the freshly prepared working solution immediately for your experiment.
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Visualizations

Experimental Workflow for Preparing (Rac)-NNC 55-0396 Working Solution
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Caption: Workflow for preparing (Rac)-NNC 55-0396 working solution.
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Caption: Troubleshooting logic for precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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